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Compound of Interest

Compound Name: Ethoxycyclohexane

Cat. No.: B13971089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, use, and disposal

of ethoxycyclohexane in a laboratory setting. The information is compiled from various safety

data sheets and chemical databases to ensure a high standard of safety and operational

excellence.

Chemical and Physical Properties
Ethoxycyclohexane is a colorless liquid with a mild, sweet odor. A summary of its key physical

and chemical properties is presented in Table 1. Understanding these properties is fundamental

to its safe handling and use in experimental procedures.

Table 1: Physical and Chemical Properties of Ethoxycyclohexane
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Property Value Source(s)

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol

CAS Number 932-92-3

Appearance Colorless liquid

Odor Mild, sweet

Boiling Point 149 °C

Density 0.864 g/cm³

Refractive Index 1.435

Solubility
Insoluble in water; Soluble in

ethanol and ether

Vapor Density 3.87

Flash Point
18 °C (64.40 °F) (for

Ethylcyclohexane)

Autoignition Temperature
262 °C (503.60 °F) (for

Ethylcyclohexane)

Hazard Identification and Classification
While a specific GHS classification for ethoxycyclohexane is not universally available, based

on data for analogous compounds, it should be handled as a flammable liquid that can cause

skin irritation. Exposure may lead to health issues if ingested. Caution should be exercised as it

may emit toxic fumes at high temperatures.

Table 2: Hazard Information for Ethoxycyclohexane and Analogous Compounds
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Hazard Description Source(s)

Flammability

Flammable liquid and vapor.

Vapors may form explosive

mixtures with air and can travel

to an ignition source and flash

back.

Skin Contact
May cause skin irritation and

dermatitis.

Eye Contact May cause eye irritation.

Inhalation

May cause respiratory tract

irritation. Vapors may cause

dizziness or suffocation.

Ingestion

May cause gastrointestinal

irritation with nausea, vomiting,

and diarrhea. Ingestion of

large amounts may cause CNS

depression. Aspiration hazard.

Chronic Exposure Effects may be delayed.

Note: Some hazard data is inferred from structurally similar compounds like ethylcyclohexane.

First Aid Measures
In the event of exposure to ethoxycyclohexane, immediate and appropriate first aid is crucial.

The following table outlines the recommended procedures.

Table 3: First Aid Measures for Ethoxycyclohexane Exposure
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Exposure Route First Aid Protocol Source(s)

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

Do not use mouth-to-mouth

resuscitation.

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

doctor or Poison Control

Center immediately.

Firefighting Measures
Ethoxycyclohexane is a flammable liquid. Proper firefighting techniques are necessary to

prevent the spread of fire and minimize hazards.

Table 4: Firefighting Measures for Ethoxycyclohexane
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Aspect Procedure Source(s)

Suitable Extinguishing Media

Dry chemical, carbon dioxide

(CO₂), or alcohol-resistant

foam. A water spray can be

used to cool fire-exposed

containers.

Unsuitable Extinguishing

Media

Do not use a solid stream of

water, as it may scatter and

spread the fire.

Specific Hazards

Highly flammable liquid and

vapor. Vapors are heavier than

air and may travel to a source

of ignition and flash back.

Containers may explode in the

heat of a fire. Irritating and

highly toxic gases may be

generated by thermal

decomposition or combustion.

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA) in

pressure-demand,

MSHA/NIOSH (approved or

equivalent), and full protective

gear.

Accidental Release Measures
In case of a spill or leak, immediate action is required to contain the spill and prevent exposure.

Table 5: Accidental Release Measures for Ethoxycyclohexane
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Aspect Procedure Source(s)

Personal Precautions

Use proper personal protective

equipment (as indicated in

Section 8). Avoid breathing

vapors, mist, or gas. Ensure

adequate ventilation. Remove

all sources of ignition.

Evacuate personnel to safe

areas.

Environmental Precautions

Prevent product from entering

drains. Avoid runoff into storm

sewers and ditches which lead

to waterways.

Methods for Cleaning Up

Absorb the spill with inert

material (e.g., vermiculite,

sand, or earth), then place it in

a suitable, closed container for

disposal. Use non-sparking

tools. A vapor-suppressing

foam may be used to reduce

vapors.

Handling and Storage
Proper handling and storage procedures are essential to maintain the integrity of

ethoxycyclohexane and ensure a safe laboratory environment.

Table 6: Handling and Storage of Ethoxycyclohexane
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Aspect Procedure Source(s)

Safe Handling

Handle in a well-ventilated

place, preferably in a fume

hood. Wear suitable protective

clothing. Avoid contact with

skin and eyes. Use non-

sparking tools. Prevent fire

caused by electrostatic

discharge. Ground and bond

containers when transferring

material.

Storage Conditions

Store in a tightly closed

container in a dry, cool, and

well-ventilated place. Keep

away from heat, sparks, and

flame. Store apart from

incompatible materials such as

oxidizing agents.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling ethoxycyclohexane to minimize

exposure.

Table 7: Recommended Personal Protective Equipment for Ethoxycyclohexane
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Protection Type Specification Source(s)

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

may be necessary for splash

hazards.

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile or

neoprene) to prevent skin

exposure. Wear a lab coat or

other protective clothing.

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use. Use in a well-

ventilated area or under a

fume hood.

General Hygiene

Wash thoroughly after

handling. Immediately change

contaminated clothing. Apply

preventive skin protection.

Experimental Protocols
The following are generalized experimental protocols for the synthesis, purification, and use of

ethoxycyclohexane. These should be adapted based on specific laboratory conditions and a
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thorough risk assessment.

This protocol is adapted from the Williamson ether synthesis of 1-ethoxyhexane and should be

performed by trained personnel in a controlled laboratory environment.

Materials and Reagents:

Cyclohexanol

Sodium hydride (60% dispersion in mineral oil)

Ethyl iodide or ethyl bromide

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard glassware for organic synthesis

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Alkoxide Formation:

Under an inert atmosphere, add anhydrous cyclohexanol to a dry round-bottom flask

equipped with a magnetic stirrer.

Add anhydrous THF as the solvent.

Cool the flask to 0 °C in an ice bath.

Slowly add sodium hydride (1.1 equivalents) portion-wise.

Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for

an additional hour.
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Ether Formation:

Cool the reaction mixture back to 0 °C.

Add ethyl iodide or ethyl bromide (1.1 equivalents) dropwise via a dropping funnel over 30

minutes.

After the addition is complete, allow the reaction mixture to warm to room temperature and

then reflux for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography

(TLC).

Work-up and Purification:

After cooling to room temperature, quench the reaction by slowly adding a saturated

aqueous solution of ammonium chloride.

Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl

ether.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the

solvent under reduced pressure using a rotary evaporator.

The crude ethoxycyclohexane can be purified by fractional distillation.
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Alkoxide Formation

Ether Formation Work-up & Purification

Cyclohexanol
Sodium Cyclohexoxide+ NaH in THF

Sodium Hydride (NaH)

Ethoxycyclohexane+ Ethyl Iodide (SN2)

Ethyl Iodide

Quench (aq. NH4Cl) Extract (Ether) Dry (MgSO4) Fractional Distillation

Click to download full resolution via product page

Caption: Williamson Ether Synthesis of Ethoxycyclohexane Workflow.

This is a general procedure for the purification of ethoxycyclohexane from non-volatile

impurities.

Materials and Equipment:

Crude ethoxycyclohexane

Distillation flask

Fractionating column

Condenser

Receiving flask

Heating mantle

Boiling chips

Thermometer
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Procedure:

Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints

are properly sealed.

Charging the Flask: Add the crude ethoxycyclohexane and a few boiling chips to the

distillation flask.

Distillation:

Begin heating the distillation flask gently.

Observe the temperature at the top of the column.

Collect the fraction that distills at the boiling point of ethoxycyclohexane (149 °C).

Discard any initial lower-boiling fractions and stop the distillation before the temperature

rises significantly above the boiling point of the product.

Storage: Store the purified ethoxycyclohexane in a clean, dry, and properly labeled

container.
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Crude Ethoxycyclohexane

Assemble Fractional
Distillation Apparatus

Charge Distillation Flask

Heat Gently

Collect Fraction at 149°C

Stop Distillation

Store Purified Product
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Caption: Purification of Ethoxycyclohexane by Fractional Distillation.

Ethoxycyclohexane waste must be treated as hazardous waste.

Procedure:

Collection:
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Collect ethoxycyclohexane waste in a designated, properly labeled, and leak-proof

container.

The container should be made of a compatible material (e.g., glass or polyethylene) and

have a secure screw cap.

Do not mix ethoxycyclohexane waste with incompatible chemicals, especially strong

oxidizing agents. Keep non-halogenated and halogenated solvent waste streams

separate.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full

chemical name "Ethoxycyclohexane."

Storage of Waste:

Store the waste container in a designated, well-ventilated, and cool area away from

ignition sources.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Never dispose of ethoxycyclohexane down the drain.
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Ethoxycyclohexane Waste Generated
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Caption: Logical Flow for Ethoxycyclohexane Waste Disposal.

Signaling Pathways
As ethoxycyclohexane is primarily used as a solvent in chemical synthesis, there is no known

direct involvement in biological signaling pathways. Its toxicological effects are generally

attributed to its properties as an organic solvent.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to all applicable

safety regulations and institutional protocols. Always consult the Safety Data Sheet (SDS) for

the most current and detailed safety information.

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Ethoxycyclohexane]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b13971089#safety-and-handling-of-
ethoxycyclohexane-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 16 / 16 Tech Support

https://www.benchchem.com/product/b13971089#safety-and-handling-of-ethoxycyclohexane-in-the-lab
https://www.benchchem.com/product/b13971089#safety-and-handling-of-ethoxycyclohexane-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13971089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13971089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

